Cas no 2600513-51-5 (Hetrombopag)

• Product Name: Hetrombopag
• CAS No: 2600513-51-5
• MF: C₂₅H₂₂N₄O₅
• MW: 458.465985774994
• CID: 5078545
• Update Time: 2023-08-25

Hetrombopag Chemical and Physical Properties

Names and Identifiers

• Hetrombopag
• 9WGT51BDDL
• SHR8735
• Rafutrombopag
• Hengqu
• 2-Furancarboxylic acid, 5-(3-((2Z)-2-(1,5-dihydro-3-methyl-5-oxo-1-(5,6,7,8-tetrahydro-2-naphthalenyl)-4H-pyrazol-4-ylidene)hydrazinyl)-2-hydroxyphenyl)-
• Rafutrombopag [INN]
• Hetrombopag [WHO-DD]
• GTPL10657
• Q27273312
• (Z)-5-(2-Hydroxy-3-(2- (3-methyl-5-oxo-1-(5,6,7,8-tetrahydronaphthalen- 2-yl)-1H-pyrazol-4(5H)-ylidene)hydrazinyl)phenyl) furan-2-carboxyl

• Inchi： 1S/C25H22N4O5/c1-14-22(24(31)29(28-14)17-10-9-15-5-2-3-6-16(15)13-17)27-26-19-8-4-7-18(23(19)30)20-11-12-21(34-20)25(32)33/h4,7-13,28,30H,2-3,5-6H2,1H3,(H,32,33)/b27-26+
• InChI Key： YATJUTCKRWETAB-CYYJNZCTSA-N
• SMILES： O=C1C(=C(C)NN1C1C=CC2=C(C=1)CCCC2)/N=N/C1C=CC=C(C2=CC=C(C(=O)O)O2)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 860
• XLogP3: 5.4
• Topological Polar Surface Area: 128